Cas no 1940-01-8 (1,2,5,6-Tetrathiocane)

• Product Name: 1,2,5,6-Tetrathiocane
• CAS No: 1940-01-8
• MF: C₄H₈S₄
• MW: 184.366315841675
• CID: 5570981
• Update Time: 2025-04-23

1,2,5,6-Tetrathiocane Chemical and Physical Properties

Names and Identifiers

• 1,2,5,6-Tetrathiocane

• Inchi： 1S/C4H8S4/c1-2-6-8-4-3-7-5-1/h1-4H2
• InChI Key： AKINNVDGHCPCAP-UHFFFAOYSA-N
• SMILES： S1CCSSCCS1

Experimental Properties

• Density: 1.318±0.06 g/cm3(Predicted)
• Melting Point: 150-152 °C
• Boiling Point: 299.4±20.0 °C(Predicted)

Additional information on 1,2,5,6-Tetrathiocane

1,2,5,6-Tetrathiocane: A Comprehensive Overview

The compound with CAS No 1940-01-8, commonly referred to as 1,2,5,6-tetrathiocane, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a sulfur-containing heterocyclic compound with a unique structure that has been the subject of extensive research due to its potential applications in various industries.

1,2,5,6-Tetrathiocane is a four-membered ring compound consisting of two sulfur atoms and two carbon atoms. Its structure is similar to thiirane but with an additional sulfur atom. This unique arrangement gives the compound its distinctive chemical properties and reactivity. Recent studies have highlighted the importance of understanding the electronic structure of 1,2,5,6-tetrathiocane, particularly in relation to its potential use in advanced materials and drug delivery systems.

One of the most notable aspects of 1,2,5,6-tetrathiocane is its ability to act as a precursor for the synthesis of other sulfur-containing compounds. Researchers have explored its role in the formation of thiophene derivatives, which are widely used in organic electronics due to their excellent electrical properties. The synthesis of 1,2,5,6-tetrathiocane typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of 1,2,5,6-tetrathiocane. Studies using density functional theory (DFT) have revealed that the molecule exhibits significant conjugation due to the presence of sulfur atoms in the ring structure. This conjugation enhances the molecule's stability and reactivity under various conditions.

In terms of applications, 1,2,5,6-tetrathiocane has shown promise in the development of novel materials for energy storage devices such as batteries and supercapacitors. Its ability to form stable complexes with metal ions makes it an attractive candidate for use in electrode materials. Additionally, researchers have explored its potential as a building block for constructing two-dimensional materials with unique electronic properties.

The environmental impact of 1,2,tetra 5-thiociotane has also been a topic of interest among scientists. Studies have shown that the compound is relatively stable under normal environmental conditions; however; further research is needed to fully understand its long-term effects on ecosystems.

In conclusion; CAS No 1940-01-8 or 1;2;5;6-tetrathiocane represents a significant advancement in sulfur-containing heterocyclic chemistry. Its unique structure; reactivity; and potential applications make it an important area of study for researchers across various disciplines.